4-Ethynyl-2,2,6,6-tetramethylpiperidin-4-ol
Overview
Description
“4-Ethynyl-2,2,6,6-tetramethylpiperidin-4-ol” is a chemical compound with the empirical formula C11H19NO . It is a unique chemical provided to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular weight of “4-Ethynyl-2,2,6,6-tetramethylpiperidin-4-ol” is 181.27 . The SMILES string representation of the molecule isCC1(C)CC(O)(CC(C)(C)N1)C#C . Physical And Chemical Properties Analysis
The compound is a solid . It has a density of 1.0±0.1 g/cm3, a boiling point of 237.7±40.0 °C at 760 mmHg, and a flash point of 49.2±18.0 °C . It has 2 hydrogen bond acceptors, 2 hydrogen bond donors, and 1 freely rotating bond .Scientific Research Applications
Deoxidization of Graphene Oxide
This compound has been utilized in the study of a green and efficient method for the chemoselective deoxidization of graphene oxide via ultraviolet irradiation .
Influenza Virus Inhibition
A derivative of this compound, EdAP (a 4′-ethynyl-2′-deoxyadenosine 5′-monophosphate analog), exhibited potent inhibition against influenza virus multiplication in cells .
Synthesis of Allylated Tertiary Amines
It is used in the synthesis process to create allylated tertiary amines through allylic amination of allylic chlorides .
Early Discovery Research
Sigma-Aldrich provides this product to early discovery researchers as part of a collection of unique chemicals, indicating its potential use in various early-stage scientific explorations .
Safety and Hazards
Future Directions
While specific future directions for “4-Ethynyl-2,2,6,6-tetramethylpiperidin-4-ol” are not available, a related compound, 2,2,6,6-Tetramethyl-4-piperidinol, has been used to study the green and efficient method for chemoselective deoxidization of graphene oxide via ultraviolet irradiation , suggesting potential applications in materials science.
properties
IUPAC Name |
4-ethynyl-2,2,6,6-tetramethylpiperidin-4-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO/c1-6-11(13)7-9(2,3)12-10(4,5)8-11/h1,12-13H,7-8H2,2-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WKHGZAFSCCRZQJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(CC(N1)(C)C)(C#C)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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